![molecular formula C16H11F3N4O3 B6175435 2-methyl-4-nitro-N-[6-(trifluoromethyl)-1H-1,3-benzodiazol-2-yl]benzamide CAS No. 2567502-26-3](/img/no-structure.png)
2-methyl-4-nitro-N-[6-(trifluoromethyl)-1H-1,3-benzodiazol-2-yl]benzamide
Overview
Description
This compound is a benzamide derivative, which means it contains a benzene ring attached to an amide group. The benzene ring is substituted with a nitro group (NO2), a trifluoromethyl group (CF3), and a 1H-1,3-benzodiazol-2-yl group .
Synthesis Analysis
While specific synthesis methods for this compound are not available, similar compounds are often synthesized through nucleophilic substitution reactions or free radical reactions .Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of a benzene ring, which is a cyclic structure of six carbon atoms with alternating single and double bonds. The benzene ring is substituted with a nitro group, a trifluoromethyl group, and a 1H-1,3-benzodiazol-2-yl group .Chemical Reactions Analysis
The chemical reactions of this compound would likely involve the functional groups present on the benzene ring. For example, the nitro group could undergo reduction reactions to form an amine, and the trifluoromethyl group could participate in nucleophilic substitution reactions .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would depend on the functional groups present. For example, the presence of the nitro group could make the compound more reactive, and the trifluoromethyl group could increase the compound’s lipophilicity .Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-methyl-4-nitro-N-[6-(trifluoromethyl)-1H-1,3-benzodiazol-2-yl]benzamide involves the reaction of 2-methyl-4-nitrobenzoic acid with 6-amino-1,3-benzodiazole-2-carboxylic acid, followed by the introduction of a trifluoromethyl group and an amide group.", "Starting Materials": [ "2-methyl-4-nitrobenzoic acid", "6-amino-1,3-benzodiazole-2-carboxylic acid", "trifluoromethyl chloride", "N,N'-dicyclohexylcarbodiimide (DCC)", "N,N-dimethylformamide (DMF)", "diethyl ether", "water" ], "Reaction": [ "Step 1: Activation of 2-methyl-4-nitrobenzoic acid with DCC in DMF to form the corresponding active ester.", "Step 2: Addition of 6-amino-1,3-benzodiazole-2-carboxylic acid to the reaction mixture and stirring at room temperature for several hours to form the amide bond.", "Step 3: Introduction of the trifluoromethyl group by reacting with trifluoromethyl chloride in the presence of a base such as triethylamine.", "Step 4: Purification of the product by precipitation with diethyl ether and recrystallization from water." ] } | |
CAS No. |
2567502-26-3 |
Molecular Formula |
C16H11F3N4O3 |
Molecular Weight |
364.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
